2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide

• IUPAC Name: 2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H9ClIN3O3S/c15-12-6-1-8(16)7-11(12)13(20)18-14(23)17-9-2-4-10(5-3-9)19(21)22/h1-7H,(H2,17,18,20,23)
• InChI Key: UXPOKRDSQLWFPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC(=O)C2=C(C=CC(=C2)I)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9ClIN3O3S
• Molecular Weight: 461.7 g/mol

Description

2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide is a complex organic compound that belongs to the class of benzamides This compound is characterized by the presence of chloro, iodo, and nitrophenyl groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide typically involves multiple steps, starting with the preparation of the benzamide core. One common method involves the reaction of 2-chlorobenzoyl chloride with potassium thiocyanate in acetone to form the intermediate 2-chlorobenzoyl isothiocyanate. This intermediate is then reacted with 4-nitroaniline to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other nucleophiles under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions, particularly at the thioamide group.

Common Reagents and Conditions

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Reduction: Hydrogen gas with a palladium catalyst.

Oxidation: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Major Products Formed

Substitution: Products with different functional groups replacing the chloro or iodo groups.

Reduction: Amino derivatives of the compound.

Oxidation: Sulfoxides or sulfones, depending on the extent of oxidation.

Scientific Research Applications

2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for receptor studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The presence of the nitrophenyl and thioamide groups can facilitate interactions with various biological molecules, leading to diverse biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-5-nitropyridine
• 2-chloro-3-nitropyridine
• 2-iodo-5-nitropyridine

Uniqueness

2-chloro-5-iodo-N-[(4-nitrophenyl)carbamothioyl]benzamide is unique due to the combination of chloro, iodo, and nitrophenyl groups, which confer distinct chemical reactivity and biological activity